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Compound of Interest

Compound Name: Thalrugosidine

Cat. No.: B1637404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Thalrugosidine is a bisbenzylisoquinoline alkaloid first isolated from Thalictrum rugosum. This

technical guide provides a comprehensive overview of its chemical identifiers, and available

data on its biological activities. The information is intended to support further research and

development efforts related to this natural compound.

Chemical Identifiers
A summary of the key chemical identifiers for Thalrugosidine is presented in Table 1. This

data is crucial for the accurate identification and characterization of the compound in

experimental settings.
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Identifier Value Source

CAS Number 33954-34-6 [1]

Molecular Formula C₃₈H₄₂N₂O₇ [2]

Molecular Weight 638.7 g/mol [2]

IUPAC Name

(3S,22S)-10,11,16,27-

tetramethoxy-4,21-dimethyl-

13,29-dioxa-4,21-

diazaheptacyclo[28.2.2.1¹⁴,¹⁸.1

²⁴,²⁸.0³,⁸.0⁷,¹².0²²,³⁶]hexatriacon

ta-

1(33),7(12),8,10,14(36),15,17,

24(35),25,27,30(34),31-

dodecaen-15-ol

[2]

Canonical SMILES

CN1CCC2=CC(=C(C3=C2[C

@@H]1CC4=CC(=C(C=C4)O

C)OC5=CC=C(C[C@H]6C7=C

C(=C(C(=C7CCN6C)O3)OC)O

C)C=C5)O)OC

[2]

InChI

InChI=1S/C38H42N2O7/c1-

39-16-14-26-27-21-33(44-

5)37(45-6)36(26)47-38-34-

24(20-32(43-4)35(38)41)13-

15-40(2)29(34)18-23-9-12-

30(42-3)31(19-23)46-25-10-7-

22(8-11-25)17-28(27)39/h7-

12,19-21,28-29,41H,13-

18H2,1-6H3/t28-,29-/m0/s1

[2]

InChIKey
NVIHKJYGMWNYEP-

VMPREFPWSA-N
[2]

PubChem CID 5321920 [2]
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Biological Activities and Potential Signaling
Pathways
Thalrugosidine has been reported to exhibit antimicrobial and antileishmanial activities.[2][3]

As a bisbenzylisoquinoline alkaloid, its mechanism of action may involve the modulation of key

cellular signaling pathways. While the specific pathways affected by Thalrugosidine are not

yet fully elucidated, related compounds in this class are known to influence pathways such as

NF-κB, which plays a central role in inflammation and immune responses.

The diagram below illustrates a hypothetical workflow for investigating the anti-inflammatory

and antimicrobial effects of Thalrugosidine, potentially through the inhibition of the NF-κB

signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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